Cas no 127142-65-8 (Benzene,1-chloro-2-fluoro-3-isothiocyanato-)
127142-65-8 structure
Product Name:Benzene,1-chloro-2-fluoro-3-isothiocyanato-
CAS No:127142-65-8
MF:C7H3ClFNS
MW:187.621822595596
CID:103219
PubChem ID:2757583
Update Time:2025-04-18
Benzene,1-chloro-2-fluoro-3-isothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-chloro-2-fluoro-3-isothiocyanato-
- 1-Chloro-2-fluoro-3-isothiocyanatobenzene
- 3-CHLORO-2-FLUOROPHENYLISOTHIOCYANATE
- Benzene, 1-chloro-2-fluoro-3-isothiocyanato- (9CI)
- AC1MBW7A
- ACMC-20msc8
- AG-D-56736
- CTK4B5500
- SCHEMBL2768908
- KXLASHWNSHAULP-UHFFFAOYSA-N
- 3-Chloro-2-fluorophenyl Isothiocyanate
- FS-5636
- MFCD03840362
- DTXSID70373955
- Benzene, 1-chloro-2-fluoro-3-isothiocyanato-
- 2-fluoro-3-chlorophenylisothiocyanate
- SY071312
- 127142-65-8
- AKOS009250086
- DB-273865
-
- MDL： MFCD03840362
- Inchi： 1S/C7H3ClFNS/c8-5-2-1-3-6(7(5)9)10-4-11/h1-3H
- InChI Key： KXLASHWNSHAULP-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1F)N=C=S
Computed Properties
- Exact Mass: 186.96599
- Monoisotopic Mass: 186.966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- PSA: 12.36
Benzene,1-chloro-2-fluoro-3-isothiocyanato- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 019480-1g |
3-Chloro-2-fluorophenylisothiocyanate |
127142-65-8 | 97% | 1g |
￡80.00 | 2022-03-01 | |
| Fluorochem | 019480-5g |
3-Chloro-2-fluorophenylisothiocyanate |
127142-65-8 | 97% | 5g |
￡233.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1265248-1g |
Benzene, 1-chloro-2-fluoro-3-isothiocyanato- |
127142-65-8 | 97% | 1g |
$285 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1265248-5g |
Benzene, 1-chloro-2-fluoro-3-isothiocyanato- |
127142-65-8 | 97% | 5g |
$615 | 2024-06-08 | |
| A2B Chem LLC | AA42194-250mg |
Benzene, 1-chloro-2-fluoro-3-isothiocyanato- |
127142-65-8 | 97% | 250mg |
$138.00 | 2024-04-20 | |
| A2B Chem LLC | AA42194-1g |
Benzene, 1-chloro-2-fluoro-3-isothiocyanato- |
127142-65-8 | 97% | 1g |
$188.00 | 2024-04-20 | |
| A2B Chem LLC | AA42194-5g |
Benzene, 1-chloro-2-fluoro-3-isothiocyanato- |
127142-65-8 | 97% | 5g |
$450.00 | 2024-04-20 | |
| A2B Chem LLC | AA42194-25g |
Benzene, 1-chloro-2-fluoro-3-isothiocyanato- |
127142-65-8 | 97% | 25g |
$1500.00 | 2024-04-20 | |
| A2B Chem LLC | AA42194-100g |
Benzene, 1-chloro-2-fluoro-3-isothiocyanato- |
127142-65-8 | 97% | 100g |
$4469.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1265248-250mg |
Benzene, 1-chloro-2-fluoro-3-isothiocyanato- |
127142-65-8 | 97% | 250mg |
$230 | 2024-06-08 |
Benzene,1-chloro-2-fluoro-3-isothiocyanato- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
127142-65-8 (Benzene,1-chloro-2-fluoro-3-isothiocyanato-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
